Cas no 33501-91-6 (Benzene, (3-methyl-3-pentenyl)-)

• Product Name: Benzene, (3-methyl-3-pentenyl)-
• CAS No: 33501-91-6
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 1458092
• PubChem ID: 53791549
• Update Time: 2025-04-20

Benzene, (3-methyl-3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-methyl-3-pentenyl)-
• 3-methylpent-3-enylbenzene
• DTXSID80706694
• 33501-91-6
• (3-Methylpent-3-en-1-yl)benzene

• Inchi： 1S/C12H16/c1-3-11(2)9-10-12-7-5-4-6-8-12/h3-8H,9-10H2,1-2H3
• InChI Key： FCEPULKDTPHRLZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)CC(=CC)C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0